Cas no 885519-95-9 (4-Amino-3-bromo-6-chloro (1H)indazole)

• Product Name: 4-Amino-3-bromo-6-chloro (1H)indazole
• CAS No: 885519-95-9
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 840516
• PubChem ID: 24728281
• Update Time: 2025-05-21

4-Amino-3-bromo-6-chloro (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-1H-indazol-4-amine
• 3-bromo-6-chloro-2H-indazol-4-amine
• 3-Bromo-6-chloro-4-amino (1H)indazole
• 4-Amino-3-bromo-6-chloro (1H)indazole
• FT-0758303
• DTXSID20646323
• AKOS016003934
• CS-0370526
• 885519-95-9
• DA-23949

• Inchi： 1S/C7H5BrClN3/c8-7-6-4(10)1-3(9)2-5(6)11-12-7/h1-2H,10H2,(H,11,12)
• InChI Key： FHPLPWGRNWDWEU-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=CC(=CC2=NN1)Cl)N

Computed Properties

• Exact Mass: 244.93554g/mol
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Amino-3-bromo-6-chloro (1H)indazole

Comprehensive Overview of 4-Amino-3-bromo-6-chloro (1H)indazole (CAS No. 885519-95-9)

4-Amino-3-bromo-6-chloro (1H)indazole (CAS No. 885519-95-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This indazole derivative is characterized by the presence of amino, bromo, and chloro functional groups, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in the development of novel small-molecule inhibitors and biologically active compounds, particularly in the fields of oncology and inflammation.

The compound's molecular structure, featuring a 1H-indazole core, makes it a valuable intermediate in organic synthesis. Its bromo and chloro substituents enhance its versatility, allowing for further functionalization through cross-coupling reactions. This has led to its use in the synthesis of highly selective kinase inhibitors, a topic of great interest in drug discovery. Recent studies highlight its potential in targeting protein-protein interactions, a hot topic in precision medicine and personalized therapeutics.

In the context of green chemistry, 4-Amino-3-bromo-6-chloro (1H)indazole has been investigated for its compatibility with sustainable synthetic routes. Researchers are optimizing its production to minimize waste and energy consumption, aligning with global trends toward eco-friendly manufacturing. This aligns with the growing demand for environmentally benign chemical processes, a frequently searched topic in academic and industrial circles.

Another area of interest is the compound's potential in material science. Its aromatic heterocycle structure lends itself to applications in organic electronics and photovoltaic materials. As the search for next-generation semiconductors intensifies, indazole-based compounds like this one are being evaluated for their electronic properties and stability under varying conditions.

From a regulatory perspective, 4-Amino-3-bromo-6-chloro (1H)indazole is not classified as a hazardous substance under major chemical inventories, making it accessible for research purposes. However, proper handling protocols are recommended due to its reactive functional groups. This aspect is crucial for laboratories focusing on high-throughput screening and combinatorial chemistry, where safety and efficiency are paramount.

The compound's spectroscopic data (e.g., NMR, IR, and mass spectrometry) have been well-documented, facilitating its identification and purity assessment. This is particularly relevant for researchers seeking reproducible synthetic methods, a common query in online forums and scientific databases. Additionally, its crystallographic properties have been studied to understand its solid-state behavior, which is vital for formulation development in pharmaceuticals.

In summary, 4-Amino-3-bromo-6-chloro (1H)indazole (CAS No. 885519-95-9) is a multifaceted compound with broad applicability in drug discovery, material science, and sustainable chemistry. Its structural features and reactivity profile make it a subject of ongoing research, particularly in areas aligned with cutting-edge technologies and global sustainability goals. As scientific inquiries into heterocyclic chemistry continue to expand, this compound remains a key player in advancing innovative solutions across multiple disciplines.